Cas no 94386-40-0 (Butanoic acid,3-methyl-, [4-(1-methylethenyl)-1-cyclohexen-1-yl]methyl ester)

• Product name: Butanoic acid,3-methyl-, [4-(1-methylethenyl)-1-cyclohexen-1-yl]methyl ester
• CAS No: 94386-40-0
• MF: C₁₅H₂₄O₂
• MW: 236.34986
• CID: 814232
• PubChem ID: 216438

Butanoic acid,3-methyl-, [4-(1-methylethenyl)-1-cyclohexen-1-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, [4-(1-methylethenyl)-1-cyclohexen-1-yl]methyl ester
• [4-(1-methylvinyl)-1-cyclohexen-1-yl]methyl isovalerate
• SCHEMBL19919388
• 94386-40-0
• NS00066687
• (4-(1-Methylvinyl)-1-cyclohexen-1-yl)methyl isovalerate
• [4-(PROP-1-EN-2-YL)CYCLOHEX-1-EN-1-YL]METHYL 3-METHYLBUTANOATE
• DTXSID60869236
• EINECS 305-262-2

• Inchi： InChI=1S/C15H24O2/c1-11(2)9-15(16)17-10-13-5-7-14(8-6-13)12(3)4/h5,11,14H,3,6-10H2,1-2,4H3
• InChI Key： YOKIAMRQWJSVRG-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)OCC1=CCC(CC1)C(=C)C

Computed Properties

• Exact Mass: 236.177630004g/mol
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.9